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Introduction
The monitoring of heavy metal contamination in environmental water sources is a critical

aspect of public health and environmental protection. Among the various heavy metals, zinc,

while an essential trace element, can be detrimental to aquatic life and human health at

elevated concentrations. Consequently, the development of simple, rapid, and sensitive

analytical methods for the determination of zinc and other heavy metals in water is of

paramount importance. 5-Bromo-PAPS (2-(5-Bromo-2-pyridylazo)-5-[N-propyl-N-(3-

sulfopropyl)amino]phenol) is a highly sensitive, water-soluble chromogenic reagent that has

shown significant promise for the colorimetric determination of zinc and other divalent metal

ions in aqueous solutions.[1][2][3] Its high molar absorptivity and the distinct color change upon

complexation with metal ions enable the straightforward spectrophotometric quantification of

these contaminants.[2][4] This application note details a comprehensive protocol for the use of

5-Bromo-PAPS in the analysis of environmental water samples, offering a reliable and efficient

method for researchers, environmental scientists, and water quality professionals.

Principle of the Method
The analytical method is based on the reaction between 5-Bromo-PAPS and divalent metal

ions, primarily zinc, in a buffered alkaline solution.[5][6] 5-Bromo-PAPS forms a stable, colored

chelate complex with the target metal ion. The intensity of the color produced is directly

proportional to the concentration of the metal ion in the sample. For zinc, a distinct red-colored
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complex is formed, with a maximum absorbance at approximately 552-560 nm.[1][3] The

concentration of the metal ion can then be determined by measuring the absorbance of the

solution using a spectrophotometer and comparing it to a standard calibration curve. The high

water solubility of 5-Bromo-PAPS makes it particularly suitable for applications in aqueous

environmental samples.[1][4]

Analytical Performance
The 5-Bromo-PAPS method offers excellent sensitivity and a wide analytical range for the

determination of zinc in water samples. The performance characteristics may vary slightly

depending on the specific water matrix and instrumental conditions.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
552 - 560 nm [1][3]

Optimal pH Range 7.5 - 9.8 [1][5]

Linearity Range 4 - 1000 µg/dL [3]

Limit of Detection (LOD) ≤0.1 µg/L (nanomolar) [4]

Molar Absorptivity (Zinc) 130,000 L mol⁻¹ cm⁻¹ [4][7]

Interferences and Selectivity
The 5-Bromo-PAPS reagent can form complexes with other divalent metal ions such as

copper(II), iron(II), nickel(II), and cobalt(II).[1] Therefore, the presence of these ions in

environmental water samples can potentially interfere with the determination of zinc. To

enhance the selectivity of the method for zinc, masking agents can be employed. A

combination of salicylaldoxime and sodium citrate has been shown to effectively mask the

interference from copper and iron.[1] For samples with high concentrations of interfering ions, a

preliminary separation or extraction step may be necessary.

Experimental Workflow
The overall workflow for the analysis of environmental water samples using the 5-Bromo-
PAPS method is depicted in the following diagram.
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Sample Preparation Spectrophotometric Analysis
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Water Sample Collection Filtration (0.45 µm) Acidification (Optional, for preservation) pH Adjustment (to 7.5-9.8) Addition of 5-Bromo-PAPS Reagent Incubation (5-10 min) Absorbance Measurement (552-560 nm)

Concentration DeterminationStandard Calibration Curve
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Figure 1: General workflow for the determination of zinc in environmental water samples using

5-Bromo-PAPS.

Detailed Protocol

Reagents and Materials
5-Bromo-PAPS Reagent Solution (0.05 mM): Dissolve an appropriate amount of 2-(5-

Bromo-2-pyridylazo)-5-[N-propyl-N-(3-sulfopropyl)amino]phenol, disodium salt, dihydrate in

deionized water.

Buffer Solution (pH 9.5): Prepare a borate or bicarbonate buffer solution and adjust the pH to

9.5 using hydrochloric acid or sodium hydroxide.[1][5]

Zinc Standard Stock Solution (1000 mg/L): Use a certified atomic absorption standard or

prepare by dissolving a known weight of high-purity zinc metal in a minimal amount of nitric

acid and diluting with deionized water.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with deionized water to cover the expected concentration range of the water

samples.

Masking Solution (Optional): Prepare a solution containing sodium citrate (e.g., 33 g/L) and

salicylaldoxime (e.g., 1 g/L) in deionized water.[1]
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Deionized Water: High-purity, metal-free.

Spectrophotometer: Capable of measuring absorbance at 552-560 nm.

pH Meter

Glassware: All glassware should be thoroughly cleaned and rinsed with deionized water to

avoid metal contamination.

Sample Collection and Preparation
Collect water samples in clean polyethylene or glass bottles.

For the analysis of dissolved metals, filter the samples through a 0.45 µm membrane filter

immediately after collection.

If the analysis is not performed immediately, preserve the samples by acidifying to a pH < 2

with nitric acid.

Before analysis, neutralize the acidified samples and adjust the pH to the optimal range of

the assay.

Experimental Procedure
Preparation of the Coloring Reagent: A typical coloring reagent can be prepared by

dissolving 0.05 mmol of 5-Bromo-PAPS, 33 g of sodium citrate, and 1 g of salicylaldoxime in

1 liter of a 0.03 M borax buffer solution, with the final pH adjusted to 9.5.[1]

Calibration Curve:

Pipette a known volume (e.g., 1.0 mL) of each working standard solution into a series of

test tubes.

Add a specific volume (e.g., 3.0 mL) of the coloring reagent to each test tube.[1]

Mix thoroughly and allow the color to develop for 5-10 minutes at room temperature.[1][5]
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Measure the absorbance of each solution at 555 nm against a reagent blank (prepared

using deionized water instead of the standard solution).[1]

Plot a calibration curve of absorbance versus zinc concentration.

Sample Analysis:

Pipette a suitable aliquot (e.g., 1.0 mL) of the water sample into a test tube.

Add the same volume of the coloring reagent as used for the standards (e.g., 3.0 mL).[1]

Mix well and allow the reaction to proceed for the same duration as the standards.

Measure the absorbance of the sample solution at 555 nm against the reagent blank.[1]

Determine the zinc concentration in the sample from the calibration curve.

Calculation
The concentration of zinc in the original water sample can be calculated using the following

formula:

Zinc Concentration (mg/L) = (C * V_final) / V_initial

Where:

C is the concentration of zinc obtained from the calibration curve (in mg/L).

V_final is the final volume of the solution after adding the coloring reagent.

V_initial is the initial volume of the water sample taken for analysis.

Visualization of the Chelation Reaction
The underlying principle of the colorimetric detection is the chelation of the metal ion by the 5-
Bromo-PAPS molecule.
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Reactants

Product5-Bromo-PAPS (Colorless/Slightly Yellow)

[Zn-(5-Bromo-PAPS)]²⁺ Complex (Red)

+ Zn²⁺

Zinc Ion (Zn²⁺)

Click to download full resolution via product page

Figure 2: Chelation of Zinc (II) ion by 5-Bromo-PAPS to form a colored complex.

Conclusion
The 5-Bromo-PAPS method provides a simple, sensitive, and cost-effective approach for the

determination of zinc in environmental water samples. Its high water solubility and the strong

color development upon complexation with zinc make it an excellent choice for routine water

quality monitoring. By employing appropriate masking agents, the selectivity of the method can

be significantly improved. The detailed protocol provided in this application note serves as a

valuable resource for laboratories involved in environmental analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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